Cas no 1862649-71-5 (4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine)

• Product Name: 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine
• CAS No: 1862649-71-5
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5767776
• PubChem ID: 130599595
• Update Time: 2025-10-21

4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1,3-thiazol-2-yloxy)piperidine
• EN300-1853578
• 1862649-71-5
• 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine

• Inchi： 1S/C9H14N2OS/c1-9(2-4-10-5-3-9)12-8-11-6-7-13-8/h6-7,10H,2-5H2,1H3
• InChI Key： DVIQRLOAWGBYRG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1(C)CCNCC1

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine

Recent Advances in the Study of 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine (CAS: 1862649-71-5)

In recent years, the compound 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine (CAS: 1862649-71-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique piperidine-thiazole hybrid structure, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine, highlighting its versatility as a building block for the development of novel drug candidates. The researchers employed a multi-step synthesis approach, starting from commercially available 4-methylpiperidine, followed by functionalization with a thiazole moiety. The study reported a high yield (78%) and excellent purity (>98%) for the final product, making it a promising candidate for further scale-up and industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, the compound showed a 40% inhibition of cyclooxygenase-2 (COX-2) at a concentration of 50 μM, suggesting its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization of its structure is required to enhance its potency and selectivity.

Another significant development is the use of 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine as a key intermediate in the synthesis of novel kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of pyrimidine-based derivatives, which exhibited promising activity against protein kinases implicated in cancer progression. The lead compound from this series demonstrated an IC50 value of 12 nM against a specific kinase target, highlighting the potential of 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine in oncology drug discovery.

Despite these promising findings, challenges remain in the development of 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine-based therapeutics. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, which may restrict its clinical applicability. Current research efforts are focused on structural modifications to improve its metabolic stability and absorption properties. Additionally, more comprehensive toxicity studies are needed to evaluate its safety profile.

In conclusion, 4-Methyl-4-(1,3-thiazol-2-yloxy)piperidine (CAS: 1862649-71-5) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating various diseases, including inflammation and cancer.